Cas no 1195763-37-1 (MIL-100(Fe))

• Product Name: MIL-100(Fe)
• CAS No: 1195763-37-1
• MF: C₉H₃FeO₆
• MW: 262.961524248123
• CID: 2602431
• PubChem ID: 329761369
• Update Time: 2025-06-07

MIL-100(Fe) Chemical and Physical Properties

Names and Identifiers

• Basolite F300
• MIL-100(Fe)
• Fe-BTC
• SCHEMBL11969968
• Fe-BTC; Basolite F300; Iron 1,3,5-benzenetricarboxylate
• iron(3+) benzene-1,3,5-tricarboxylate
• iron(III) benzene-1,3,5-tricarboxylate
• 1195763-37-1
• CS-0111070

• MDL： MFCD11656051
• Inchi： 1S/C9H6O6.Fe/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;/h1-3H,(H,10,11)(H,12,13)(H,14,15);/q;+3/p-3
• InChI Key： UTYFBNKMZYRAFO-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C(C1C=C(C(=O)[O-])C=C(C(=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 262.927898g/mol
• Monoisotopic Mass: 262.927898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

MIL-100(Fe) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H371
• Warning Statement： P260-P264-P280-P308+P311-P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38-68/20/21/22
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on MIL-100(Fe)

Introduction to CAS No 1195763-37-1 and MIL-100(Fe)

MIL-100(Fe), a member of the metal-organic framework (MOF) family, is a highly porous material with significant applications in various scientific and industrial domains. The compound is identified by the CAS number CAS No 1195763-37-1, which uniquely distinguishes it in the chemical registry. This introduction delves into the structural, chemical, and functional attributes of MIL-100(Fe), emphasizing its relevance in contemporary research and technological advancements.

The structure of MIL-100(Fe) is characterized by its unique framework composed of iron(III) nodes and organic carboxylate linkers. This arrangement results in a highly porous structure with an exceptionally high surface area, making it an attractive material for gas storage, separation, and catalysis. The iron-based coordination chemistry within the framework allows for tunable porosity and reactivity, which are critical for its diverse applications.

In recent years, MIL-100(Fe) has garnered considerable attention due to its potential in environmental remediation. Studies have demonstrated its efficacy in removing organic pollutants from water through adsorption processes. The high surface area and well-defined pore channels of MIL-100(Fe) enable efficient trapping and retention of contaminants, making it a promising candidate for wastewater treatment technologies.

The catalytic properties of MIL-100(Fe) have also been extensively explored. Its ability to facilitate various chemical reactions under mild conditions has made it valuable in the field of green chemistry. For instance, researchers have utilized MIL-100(Fe) as a heterogeneous catalyst for oxidation reactions, where it exhibits high selectivity and reusability. This aligns with the growing demand for sustainable chemical processes that minimize waste and energy consumption.

Another notable application of MIL-100(Fe) is in the realm of gas storage and separation. Its porous structure allows for the efficient adsorption of gases such as hydrogen and carbon dioxide, which are crucial for energy storage and carbon capture technologies. Recent advancements in this area have highlighted the potential of MIL-100(Fe) to contribute to the development of next-generation energy solutions.

The synthesis of MIL-100(Fe) typically involves solvothermal methods, where precursors are dissolved in a solvent and heated under autogenous pressure. This approach allows for precise control over the morphology and porosity of the material. Researchers have also explored post-synthetic modification strategies to further tailor the properties of MIL-100(Fe), enhancing its functionality for specific applications.

The versatility of MIL-100(Fe) extends to its use in sensor technology. Its high surface area and sensitivity to environmental changes make it an excellent candidate for detecting various analytes. For example, studies have shown that modified forms of MIL-100(Fe) can be used to detect toxic gases or biological markers, offering potential applications in environmental monitoring and medical diagnostics.

In conclusion, CAS No 1195763-37-1 corresponds to a material that has emerged as a cornerstone in modern chemistry due to its unique properties. The multifaceted applications of MIL-100(Fe), ranging from environmental protection to energy storage, underscore its significance in advancing scientific research and industrial innovation. As research continues to uncover new possibilities, the role of MOFs like MIL-100(Fe) is poised to expand even further.